Cas no 609779-93-3 (Naphthalene, 2-ethyl-1-fluoro-6-methoxy- (9CI))

• Product Name: Naphthalene, 2-ethyl-1-fluoro-6-methoxy- (9CI)
• CAS No: 609779-93-3
• MF: C₁₃H₁₃FO
• MW: 204.240127325058
• CID: 953796
• PubChem ID: 45094740
• Update Time: 2025-04-19

Naphthalene, 2-ethyl-1-fluoro-6-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-ethyl-1-fluoro-6-methoxy- (9CI)
• 609779-93-3
• Naphthalene, 2-ethyl-1-fluoro-6-methoxy-
• DB-288140
• 2-ethyl-1-fluoro-6-methoxynaphthalene

• Inchi： 1S/C13H13FO/c1-3-9-4-5-10-8-11(15-2)6-7-12(10)13(9)14/h4-8H,3H2,1-2H3
• InChI Key： NIOKYBVAAGVVSL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C=C(C=CC=21)OC)CC

Computed Properties

• Exact Mass: 204.095043196g/mol
• Monoisotopic Mass: 204.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes